Cas no 1263045-85-7 (Dde-Dab(Fmoc)-OH)
Dde-Dab(Fmoc)-OH Chemical and Physical Properties
Names and Identifiers
-
- Dde-l-dab(fmoc)-oh
- Dde-Dab(Fmoc)-OH
- (S)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl)amino)butanoic acid
- 1263045-85-7
- MFCD05663743
- AKOS030212364
- CS-0062576
- D83644
- (2S)-2-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
- AS-76502
- N-alpha-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-N-gamma-(9-fluorenylmethyloxycarbonyl)-L-2,4-diaminobutyric acid (Dde-L-Dab(Fmoc)-OH)
- S-1263045-85-7
- (2S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethylideneamino]butanoic acid
-
- MDL: MFCD05663743
- Inchi: 1S/C29H32N2O6/c1-17(26-24(32)14-29(2,3)15-25(26)33)31-23(27(34)35)12-13-30-28(36)37-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23,32H,12-16H2,1-3H3,(H,30,36)(H,34,35)/b31-17+/t23-/m0/s1
- InChI Key: BGQZWPYGWVUUEH-YYMYZCKOSA-N
- SMILES: OC1=C(/C(/C)=N/[C@H](C(=O)O)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 504.22603674g/mol
- Monoisotopic Mass: 504.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 932
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125
- XLogP3: 4.1
Experimental Properties
- Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
Dde-Dab(Fmoc)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203656-5g |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 97% | 5g |
$595 | 2021-06-09 | |
| abcr | AB155368-1 g |
N-alpha-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-N-gamma-(9-fluorenylmethyloxycarbonyl)-L-2,4-diaminobutyric acid (Dde-L-Dab(Fmoc)-OH); . |
1263045-85-7 | 1g |
€210.50 | 2023-06-23 | ||
| abcr | AB155368-5 g |
N-alpha-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-N-gamma-(9-fluorenylmethyloxycarbonyl)-L-2,4-diaminobutyric acid (Dde-L-Dab(Fmoc)-OH); . |
1263045-85-7 | 5g |
€702.50 | 2023-06-23 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X28045-250mg |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 97% | 250mg |
¥111.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X28045-1g |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 97% | 1g |
¥336.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X28045-5g |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 97% | 5g |
¥1643.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D924646-250mg |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 97% | 250mg |
¥428.40 | 2022-01-14 | |
| TRC | D271715-250mg |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 250mg |
$ 215.00 | 2022-06-05 | ||
| TRC | D271715-500mg |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 500mg |
$ 355.00 | 2022-06-05 | ||
| TRC | D271715-1000mg |
Dde-Dab(Fmoc)-OH |
1263045-85-7 | 1g |
$ 560.00 | 2022-06-05 |
Dde-Dab(Fmoc)-OH Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Dde-Dab(Fmoc)-OH
Dde-Dab(Fmoc)-OH: A Comprehensive Overview
Dde-Dab(Fmoc)-OH, also known by its CAS number 1263045-85-7, is a compound of significant interest in the fields of organic chemistry and peptide synthesis. This compound is a derivative of diaminobutyric acid (DAB), which is a naturally occurring amino acid with two amine groups. The Fmoc (9-fluorenylmethyloxycarbonyl) group is a common protecting group used in peptide synthesis to temporarily block the amine functionality during the synthesis process.
The structure of Dde-Dab(Fmoc)-OH consists of a butane backbone with two amine groups at the alpha position and a carboxylic acid group at the terminal end. The Fmoc group is attached to one of the amine groups, making it an ideal building block for constructing complex peptide sequences. The presence of the Fmoc group allows for precise control over the reactivity of the amine during solid-phase synthesis, which is crucial for constructing peptides with high fidelity.
Recent studies have highlighted the importance of Dde-Dab(Fmoc)-OH in the development of novel therapeutic agents. Researchers have explored its potential in designing bioactive peptides that target specific cellular pathways, such as those involved in cancer, inflammation, and neurodegenerative diseases. The ability to incorporate Dde-Dab(Fmoc)-OH into peptide sequences has enabled the creation of molecules with enhanced stability, bioavailability, and specificity.
In addition to its role in peptide synthesis, Dde-Dab(Fmoc)-OH has been utilized in the development of advanced materials and sensors. For instance, its unique chemical properties make it a valuable component in the construction of self-assembling peptides, which have applications in drug delivery systems and tissue engineering. Recent advancements in nanotechnology have further expanded its utility, as researchers have employed it to create nanostructured materials with tailored properties.
The synthesis of Dde-Dab(Fmoc)-OH involves a multi-step process that begins with the isolation or synthesis of diaminobutyric acid. The subsequent installation of the Fmoc group requires careful optimization to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have significantly improved the efficiency and scalability of this process.
From an analytical standpoint, Dde-Dab(Fmoc)-OH has been extensively characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses provide critical insights into its molecular structure, purity, and stability under different conditions. Recent studies have also focused on understanding its thermodynamic properties and interactions with other biomolecules, which are essential for predicting its behavior in biological systems.
In conclusion, Dde-Dab(Fmoc)-OH (CAS No. 1263045-85-7) is a versatile compound with wide-ranging applications in peptide synthesis, drug discovery, and materials science. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing scientific innovation.
1263045-85-7 (Dde-Dab(Fmoc)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)